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Compound of Interest

Compound Name: Neobetanin

CAS No.: 71199-29-6

Cat. No.: B16118505

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Neobetanin is a bioactive betacyanin pigment found in plants of the Caryophyllales order, such

as beetroot. It is also known to be a major degradation product of betanin, the most abundant

betacyanin in beetroot.[1][2] The study of neobetanin's biological activities, including its

antioxidant properties, necessitates efficient purification methods to obtain high-purity samples.

[1][3] Flash chromatography offers a rapid and convenient method for isolating unstable

compounds like betalains.[1][3][4] This application note details a protocol for the purification of

neobetanin from a crude plant extract using flash chromatography, yielding a purity suitable for

research and preclinical studies.

Data Presentation

The following table summarizes the quantitative data from a study on the purification of major

betalains, including neobetanin, using flash chromatography.[1][3][4][5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b16118505#bc-rfq
https://www.benchchem.com/product/b16118505/docs?utm_src=pdf-body#application-note-purification-of-neobetanin-using-flash-chromatography
http://ir.lib.ruh.ac.lk/bitstream/handle/iruor/9405/2-%20Novel%20Approach%20for%20purification%20of%20Betalains.pdf?sequence=1&isAllowed=y
https://pmc.ncbi.nlm.nih.gov/articles/PMC6675845/
https://www.benchchem.com/product/b16118505/docs?utm_src=pdf-body#application-note-purification-of-neobetanin-using-flash-chromatography
http://ir.lib.ruh.ac.lk/bitstream/handle/iruor/9405/2-%20Novel%20Approach%20for%20purification%20of%20Betalains.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/35303651/
http://ir.lib.ruh.ac.lk/bitstream/handle/iruor/9405/2-%20Novel%20Approach%20for%20purification%20of%20Betalains.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/35303651/
https://eprints.whiterose.ac.uk/id/eprint/184606/
https://www.benchchem.com/product/b16118505/docs?utm_src=pdf-body#application-note-purification-of-neobetanin-using-flash-chromatography
https://www.benchchem.com/product/b16118505/docs?utm_src=pdf-body#application-note-purification-of-neobetanin-using-flash-chromatography
http://ir.lib.ruh.ac.lk/bitstream/handle/iruor/9405/2-%20Novel%20Approach%20for%20purification%20of%20Betalains.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/35303651/
https://eprints.whiterose.ac.uk/id/eprint/184606/
https://www.researchgate.net/publication/359049675_Novel_approach_for_purification_of_major_betalains_using_flash_chromatography_and_comparison_of_radical_scavenging_and_antioxidant_activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16118505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Purity (%)
Yield (mg/g of powdered
raw material)

Betanin 97 4.87

Neobetanin 52 1.87

Vulgaxanthin I 79 3.02

Indicaxanthin 95 4.09

Table 1: Purity and yield of betalains purified by flash chromatography.[1][3]

Experimental Protocols

This section provides a detailed methodology for the purification of neobetanin using flash

chromatography, based on established protocols.[1]

1. Extraction of Betalains

Objective: To extract a crude mixture of betalains, including neobetanin, from the plant

source.

Materials:

Powdered raw material (e.g., beetroot)

Extraction solvent: 80% methanol in water (v/v)

Centrifuge

Rotary evaporator

Protocol:

Mix the powdered raw material with the extraction solvent at a ratio of 1:10 (w/v).

Agitate the mixture for 2 hours at room temperature, protected from light.
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Centrifuge the mixture at 10,000 x g for 15 minutes to pellet solid debris.

Collect the supernatant containing the crude betalain extract.

Concentrate the extract under reduced pressure using a rotary evaporator at a

temperature below 40°C.

2. Flash Chromatography Purification of Neobetanin

Objective: To isolate neobetanin from the crude extract.

Materials and Equipment:

Flash chromatography system

C18 flash column

Mobile Phase A: Water with 0.1% (v/v) formic acid

Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid

Concentrated crude betalain extract

Fraction collector

UV-Vis detector

Protocol:

Equilibrate the C18 flash column with 100% Mobile Phase A.

Dissolve the concentrated crude extract in a minimal amount of Mobile Phase A.

Load the sample onto the column.

Elute the compounds using a linear gradient of 0-60% Mobile Phase B over 10 column

volumes.[1][3][4]

Monitor the elution at 254 nm and 280 nm.[1][3][4]
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Collect fractions (e.g., 20 mL each) based on the UV chromatogram.[1]

Store the collected fractions at -20°C until further analysis.[1]

3. Purity Analysis by HPLC-DAD

Objective: To determine the purity of the collected neobetanin fractions.

Materials and Equipment:

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD)

C18 analytical column

Mobile Phase A: Water with 2% (v/v) formic acid

Mobile Phase B: Methanol

Protocol:

Inject an aliquot of the collected fraction corresponding to neobetanin onto the analytical

column.

Perform a gradient elution to separate the components.

Monitor the chromatogram at 486 nm for neobetanin.[1]

Calculate the purity of neobetanin by integrating the peak area of neobetanin and

dividing it by the total peak area of all components at the detection wavelength. The purity

of neobetanin was found to be 52%, with approximately 10% of betanin and isobetanin

identified in the sample.[1]
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Caption: Experimental workflow for the purification of neobetanin.
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Caption: Logical relationships in the flash chromatography of neobetanin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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